Cas no 173445-39-1 (Benzenepropanal, 3-(1,1-diMethylethyl)-5-Methyl-)

• Product Name: Benzenepropanal, 3-(1,1-diMethylethyl)-5-Methyl-
• CAS No: 173445-39-1
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 832787
• Update Time: 2026-04-29

Benzenepropanal, 3-(1,1-diMethylethyl)-5-Methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 3-(1,1-diMethylethyl)-5-Methyl-
• LogP
• 3-(1,1-DIMETHYLETHYL)-5-METHYL-BENZENEPROPANAL
• 3-[3-Methyl-5-(2-methyl-2-propanyl)phenyl]propanal

• Inchi： InChI=1S/C14H20O/c1-11-8-12(6-5-7-15)10-13(9-11)14(2,3)4/h7-10H,5-6H2,1-4H3
• InChI Key： YYMDVFBICNBATN-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1)C(C)(C)C)CCC=O

Computed Properties

• Exact Mass: 204.1515
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 17.07